Cas no 1195-98-8 (2-Methyl-2-phenylpropanenitrile)
1195-98-8 structure
Product Name:2-Methyl-2-phenylpropanenitrile
CAS No:1195-98-8
MF:C10H11N
MW:145.201042413712
MDL:MFCD00099614
CID:133887
PubChem ID:2797591
Update Time:2025-09-22
2-Methyl-2-phenylpropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-2-phenylpropanenitrile
- 2-Phenylisobutyronitrile
- Dimethylphenylacetonitrile
- alpha-Phenyl-alpha-methylpropionitrile
- alpha-Phenylisobutyronitrile
- 2-methyl-2-phenyl-propionitrile
- benzeneacetonitrile, alpha,alpha-dimethyl-
- phenylisobutyronitrile
- 2-Methyl-2-phenylpropionitrile
- 2-methyl-2-phenyl-propanenitrile
- alpha,alpha-dimethylbenzyl cyanide
- PGQTYXFMSZUGOW-UHFFFAOYSA-N
- alpha,alpha-dimethylphenylacetonitrile
- 3361AA
- STL451487
- Benzeneacetonitrile,
- A,
- A-dimethy
- 1195-98-8
- DTXSID80383929
- M3308
- Z339435272
- PS-8962
- AMY20197
- MFCD00099614
- AKOS005173704
- EN300-35236
- A892535
- SCHEMBL230672
- CS-0067905
- Benzeneacetonitrile,a,a-dimethyl-
- AC-2447
- SY001232
- FT-0683518
- ALBB-012223
- DB-061579
-
- MDL： MFCD00099614
- Inchi： 1S/C10H11N/c1-10(2,8-11)9-6-4-3-5-7-9/h3-7H,1-2H3
- InChI Key： PGQTYXFMSZUGOW-UHFFFAOYSA-N
- SMILES： N#CC(C)(C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 145.08900
- Monoisotopic Mass: 145.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 23.8
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Density: 0.971±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 118-120 ºC (24 Torr)
- Flash Point: 101.4±5.1 ºC,
- Refractive Index: 1.5051 (589.3 nm 20 ºC)
- Solubility: Almost insoluble (0.07 g/l) (25 º C),
- PSA: 23.79000
- LogP: 2.48778
2-Methyl-2-phenylpropanenitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Methyl-2-phenylpropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019122284-5g |
2-Methyl-2-phenylpropanenitrile |
1195-98-8 | 97% | 5g |
$188.18 | 2023-09-04 | |
| Alichem | A019122284-25g |
2-Methyl-2-phenylpropanenitrile |
1195-98-8 | 97% | 25g |
$582.00 | 2023-09-04 | |
| TRC | M354375-50mg |
2-Methyl-2-phenylpropanenitrile |
1195-98-8 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M354375-100mg |
2-Methyl-2-phenylpropanenitrile |
1195-98-8 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M354375-500mg |
2-Methyl-2-phenylpropanenitrile |
1195-98-8 | 500mg |
$ 80.00 | 2022-06-03 | ||
| abcr | AB244487-1 g |
2-Methyl-2-phenylpropanenitrile |
1195-98-8 | 1g |
€92.90 | 2022-06-11 | ||
| abcr | AB244487-5 g |
2-Methyl-2-phenylpropanenitrile |
1195-98-8 | 5g |
€221.00 | 2022-06-11 | ||
| abcr | AB244487-10 g |
2-Methyl-2-phenylpropanenitrile |
1195-98-8 | 10g |
€367.40 | 2022-06-11 | ||
| Apollo Scientific | OR29220-250mg |
2-Methyl-2-phenylpropanenitrile |
1195-98-8 | 250mg |
£24.00 | 2025-02-19 | ||
| Apollo Scientific | OR29220-1g |
2-Methyl-2-phenylpropanenitrile |
1195-98-8 | 1g |
£62.00 | 2025-02-19 |
2-Methyl-2-phenylpropanenitrile Related Literature
-
Romain Sallio,Pierre-Adrien Payard,Pawe? Pakulski,Iryna Diachenko,Indira Fabre,Sabine Berteina-Raboin,Cyril Colas,Ilaria Ciofini,Laurence Grimaud,Isabelle Gillaizeau RSC Adv. 2021 11 15885
-
Xuezhao Xu,Bingnan Li,Yingwei Zhao,Qiuling Song Org. Chem. Front. 2017 4 331
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